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Introduction:

L82 is a small molecule inhibitor that selectively targets human DNA ligase | (Ligl), an essential
enzyme in DNA replication and repair.[1][2][3] Its ability to disrupt these fundamental cellular
processes makes it a valuable tool for studying DNA metabolism and a potential lead
compound for the development of anti-cancer therapeutics.[2][3] These application notes
provide detailed protocols for the use of L82 in cell culture experiments, including information
on its mechanism of action, guidelines for its preparation and application, and methods for
assessing its cellular effects. A related, more selective uncompetitive inhibitor, L82-G17, is also
discussed for comparative purposes.[4][5]

Mechanism of Action:

L82 functions as a selective inhibitor of DNA ligase I.[1][2] Unlike some DNA ligase inhibitors
that act as simple competitive inhibitors, L82 exhibits a mixed competitive and uncompetitive
mechanism of action.[4] It has been shown to stabilize the complex between DNA ligase | and
nicked DNA, thereby inhibiting the final phosphodiester bond formation step of the ligation
reaction.[2][4] This leads to an accumulation of DNA single-strand breaks, which can trigger cell
cycle arrest and inhibit cell proliferation.[2] In contrast, the related compound L82-G17 is a
selective uncompetitive inhibitor of Ligl.[4][5][6]

Signaling Pathway Diagram:
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DNA Ligase | Catalytic Cycle and Inhibition by L82
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

5/5

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10855116?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

